Cas no 1489627-95-3 (Cycloheptanesulfonyl chloride, 4,4-dimethyl-)

• Product Name: Cycloheptanesulfonyl chloride, 4,4-dimethyl-
• CAS No: 1489627-95-3
• MF: C₉H₁₇ClO₂S
• MW: 224.748080968857
• CID: 5244394
• Update Time: 2026-03-08

Cycloheptanesulfonyl chloride, 4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanesulfonyl chloride, 4,4-dimethyl-

• Inchi： 1S/C9H17ClO2S/c1-9(2)6-3-4-8(5-7-9)13(10,11)12/h8H,3-7H2,1-2H3
• InChI Key： SQMDHQKOUSQALT-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)CCCC(C)(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on Cycloheptanesulfonyl chloride, 4,4-dimethyl-

Introduction to Cycloheptanesulfonyl chloride, 4,4-dimethyl- (CAS No. 1489627-95-3)

Cycloheptanesulfonyl chloride, 4,4-dimethyl- (CAS No. 1489627-95-3) is a versatile compound with significant applications in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a cycloheptane ring substituted with a sulfonyl chloride group and two methyl groups at the 4-position. The combination of these functional groups imparts specific reactivity and stability properties that make it a valuable reagent in various synthetic pathways.

The chemical formula of Cycloheptanesulfonyl chloride, 4,4-dimethyl- is C₉H₁₅ClO₂S. It is a colorless to pale yellow liquid with a molecular weight of approximately 226.73 g/mol. The compound is highly reactive due to the presence of the sulfonyl chloride group, which can readily undergo nucleophilic substitution reactions. This reactivity makes it an excellent electrophile in synthetic chemistry, particularly in the formation of sulfonamides and other sulfur-containing derivatives.

In recent years, Cycloheptanesulfonyl chloride, 4,4-dimethyl- has gained attention in the pharmaceutical industry due to its potential as an intermediate in the synthesis of bioactive compounds. Sulfonamides are known for their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. The cycloheptane ring provides additional structural diversity and can influence the pharmacokinetic and pharmacodynamic properties of the final drug molecules.

A study published in the Journal of Medicinal Chemistry highlighted the use of Cycloheptanesulfonyl chloride, 4,4-dimethyl- in the synthesis of novel sulfonamide derivatives with potent anti-cancer activity. The researchers demonstrated that these compounds exhibited selective cytotoxicity against various cancer cell lines, making them promising candidates for further drug development. The cycloheptane ring was found to enhance the lipophilicity and cellular uptake of the molecules, contributing to their improved efficacy.

Beyond its applications in drug discovery, Cycloheptanesulfonyl chloride, 4,4-dimethyl- is also used in the synthesis of agrochemicals and materials science. In agrochemical research, sulfonamides derived from this compound have shown potential as herbicides and fungicides due to their ability to disrupt specific metabolic pathways in plants and fungi. In materials science, the compound can be incorporated into polymers to enhance their thermal stability and mechanical properties.

The synthesis of Cycloheptanesulfonyl chloride, 4,4-dimethyl- typically involves several steps. One common approach is to start with 4,4-dimethylcycloheptanone and convert it into the corresponding sulfoxide using an oxidizing agent such as m-chloroperbenzoic acid (mCPBA). The sulfoxide is then chlorinated using thionyl chloride (SOCl₂) to form the final product. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

Safety considerations are essential when handling Cycloheptanesulfonyl chloride, 4,4-dimethyl-. The compound is highly reactive and can release toxic fumes when exposed to moisture or heat. Therefore, it should be stored in a cool, dry place under inert conditions. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize exposure risks.

In conclusion, Cycloheptanesulfonyl chloride, 4,4-dimethyl- (CAS No. 1489627-95-3) is a valuable reagent with diverse applications in organic synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an essential tool for chemists working on the development of new bioactive compounds and materials. As research continues to uncover new uses for this compound, its importance in various scientific fields is likely to grow further.